Cas no 2229427-84-1 (3,5-dimethoxy-4-methylbenzene-1-sulfonamide)

• Product Name: 3,5-dimethoxy-4-methylbenzene-1-sulfonamide
• CAS No: 2229427-84-1
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 5946303
• PubChem ID: 165978234
• Update Time: 2025-05-24

3,5-dimethoxy-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-4-methylbenzene-1-sulfonamide
• 2229427-84-1
• EN300-1989873

• Inchi： 1S/C9H13NO4S/c1-6-8(13-2)4-7(15(10,11)12)5-9(6)14-3/h4-5H,1-3H3,(H2,10,11,12)
• InChI Key： SJGOFEXPRWSRTE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=C(C=1)OC)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Additional information on 3,5-dimethoxy-4-methylbenzene-1-sulfonamide

3,5-Dimethoxy-4-Methylbenzene-1-Sulfonamide (CAS No. 2229427-84-1): A Comprehensive Overview

The compound 3,5-dimethoxy-4-methylbenzene-1-sulfonamide (CAS No. 2229427-84-1) is a highly specialized organic chemical with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a sulfonamide group with a substituted benzene ring containing methoxy and methyl substituents. The benzene ring serves as the central framework, while the sulfonamide group imparts specific functional properties that make this compound versatile in different chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,5-dimethoxy-4-methylbenzene-1-sulfonamide through various routes. One of the most promising methods involves the coupling of an aromatic ring with a sulfonamide group under controlled conditions. This approach not only enhances the yield but also ensures high purity, which is critical for its use in sensitive applications such as drug development and biotechnology.

The sulfonamide group in this compound plays a pivotal role in its reactivity and biological activity. Sulfonamides are known for their ability to form stable bonds with other molecules, making them ideal for use in drug design where specificity and selectivity are paramount. Recent studies have highlighted the potential of 3,5-dimethoxy-4-methylbenzene-1-sulfonamide as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The methoxy groups attached to the benzene ring contribute to the compound's solubility and stability. These groups also influence the electronic properties of the molecule, making it more reactive towards certain chemical transformations. For instance, the methoxy groups can act as electron-donating groups, facilitating nucleophilic aromatic substitution reactions—a key process in organic synthesis.

In terms of applications, 3,5-dimethoxy-4-methylbenzene-1-sulfonamide has shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has also explored the environmental impact of this compound. Studies indicate that 3,5-dimethoxy-4-methylbenzene-1-sulfonamide exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to assess its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 3,5-dimethoxy-4-methylbenzene-1-sulfonamide (CAS No. 2229427-84-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing technological and medical innovations.